1-Aminocyclopropylphosphonic acid

• Molecular Formula: C3H8NO3P
• Molecular Weight: 137.07 g/mol
• IUPAC Name: (1-aminocyclopropyl)phosphonic acid
• InChI: InChI=1S/C3H8NO3P/c4-3(1-2-3)8(5,6)7/h1-2,4H2,(H2,5,6,7)
• InChI Key: WKCJTSHOKDLADL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(N)P(=O)(O)O

Description

1-aminocyclopropylphosphonic acid is a member of the class of phosphonic acids that is phosphonic acid in which the hydrogen attached to the phosphorus is substituted by a 1-aminocyclopropyl group. It derives from a phosphonic acid. It is a conjugate acid of a 1-aminocyclopropylphosphonate(1-).

Scientific Research Applications

Enzyme Inhibition and Biological Activity

1-Aminocyclopropylphosphonic acid and its derivatives have been studied for their role in enzyme inhibition due to their biological activity. The cyclopropyl group in these compounds is noted for selectively inhibiting enzymes, with applications potentially extending to enzyme models or components in enzyme inhibitors. These substances act as "transition-state analogues" and have garnered interest for their potential in biological systems (Groth, Lehmann, Richter, & Schöllkopf, 1993).

Asymmetric Synthesis and Medicinal Chemistry

The asymmetric synthesis of cyclic aminophosphonic acids, such as 1-aminocyclopropylphosphonic acid, has significant implications in chemistry and medicine. These substances are increasingly vital in different fields and can lead to the development of new approaches for creating optically active compounds with potential applications in medicinal chemistry (Mikołajczyk, 2005).

Synthesis Techniques and Chemical Properties

Research has also focused on the synthesis techniques of β-aminocyclopropylphosphonic acid and its derivatives. These techniques emphasize the conversion of specific phosphonates into aminocyclopropylphosphonates, highlighting the compound's versatile chemical properties and potential applications in various synthetic processes (Rabasso & Fadel, 2014).

Application in Regulating Enzyme Activity

1-Aminocyclopropylphosphonic acid analogues have shown potential in regulating the activity of various enzymes, including metalloproteases. The unique structural features of these compounds, such as the tetrahedral geometry around the phosphorus moiety, make them suitable for enzyme inhibition and as false substrates in biological processes (Mucha, Kafarski, & Berlicki, 2011).

Potential in Drug Synthesis

The synthesis of enantiomerically pure aminocyclopropylphosphonic acids suggests potential applications in drug synthesis. These compounds, by virtue of their unique chemical structure, could be used in the development of new pharmaceuticals (Fadel & Tesson, 2000).